![molecular formula C17H23NO5 B2876447 2-(2-Methoxyphenoxy)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)ethanone CAS No. 1328339-56-5](/img/structure/B2876447.png)
2-(2-Methoxyphenoxy)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-Methoxyphenoxy)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)ethanone, also known as MPAUE, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been synthesized using various methods, and has been shown to have a variety of biochemical and physiological effects. In
Scientific Research Applications
Organic Synthesis and Chemical Reactions
- Dienone-Phenol Rearrangement : This compound undergoes hydrolytic cleavage and dienone-phenol rearrangement, forming substituted carboxylic acid amides, as investigated by Glushkov et al. (2011) in their study on spirocyclohexadienones (Glushkov, Rotermel', Odegova, & Shklyaev, 2011).
- Prins Cascade Cyclization : Reddy et al. (2014) developed a novel process for synthesizing 1,9-dioxa-4-azaspiro[5.5]undecane derivatives through a Prins bicyclization, demonstrating the compound's utility in creating spiromorpholinotetrahydropyran derivatives (Reddy, Medaboina, Sridhar, & Singarapu, 2014).
Pharmacology and Biomedical Research
- Adrenoceptor Antagonism : Research by Goetz et al. (1995) indicated that derivatives of this compound, specifically BMY 7378, show selective antagonism for the alpha 1D-adrenoceptor subtype, demonstrating potential in pharmacological applications (Goetz, King, Ward, True, Rimele, & Saussy, 1995).
- CCR8 Antagonists : Derivatives of this compound have been identified as CCR8 antagonists and are proposed for treating respiratory diseases, as discussed by Dr. Peter Norman (2007) (Norman, 2007).
Materials Science and Environmental Applications
- Polymer Stabilization : Yachigo et al. (1992) demonstrated the effectiveness of derivatives like Sumilizer GA-80, which contains a similar structural framework, in synergistically stabilizing polymers in combination with thiopropionate type antioxidants (Yachigo, Sasaki, & Kojima, 1992).
- Bioremediation of Effluents : A study by Raj et al. (2014) involved the bioremediation of pulp and paper mill effluent, where compounds like 2-methoxyphenol, closely related to the compound , were significantly reduced after bacterial treatment, indicating its role in environmental cleanup processes (Raj, Kumar, Haq, & Singh, 2014).
properties
IUPAC Name |
1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)-2-(2-methoxyphenoxy)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO5/c1-20-14-5-2-3-6-15(14)21-13-16(19)18-9-7-17(8-10-18)22-11-4-12-23-17/h2-3,5-6H,4,7-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXONHHSDUTXNGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC(=O)N2CCC3(CC2)OCCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.